3,4-dichloropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3,4-Dichloropicolinic acid
- 3,4-Dichloro-2-pyridinecarboxylic acid
- 3,4-Dichloropyridine-2-carboxylic Acid
- 2-Pyridinecarboxylic acid, dichloro-
- dichloropicolinic acid
- AFZMKBLOQNTBOT-UHFFFAOYSA-N
- KM3395
- 6646AC
- OR4727
- 3,4-Dichloropyridine-2-carboxylicAcid
- TRA0015746
- CM10274
- FCH1116941
- AB10183
- 3,4-Dichloro-pyridine-2-carboxylic acid
- SY012333
- AX8216
- 3,4-Dichloro-2-pyridinecarboxylic acid (ACI)
- 3,4-dichloropyridine-2-carboxylic acid
- MDL： MFCD01861980
- Inchi： 1S/C6H3Cl2NO2/c7-3-1-2-9-5(4(3)8)6(10)11/h1-2H,(H,10,11)
- InChI Key： AFZMKBLOQNTBOT-UHFFFAOYSA-N
- SMILES： O=C(C1C(Cl)=C(Cl)C=CN=1)O

Computed Properties

Exact Mass: 190.95400
Monoisotopic Mass: 190.954
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.2
XLogP3: 2

Experimental Properties

Density: 1.612
Boiling Point: 317 ºC
Flash Point: 145 ºC
PSA: 50.19000
LogP: 2.08660

3,4-dichloropyridine-2-carboxylic acid Security Information

Storage Condition：Sealed in dry,2-8°C

3,4-dichloropyridine-2-carboxylic acid Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-dichloropyridine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0755-1g	3,4-Dichloro-pyridine-2-carboxylic acid	959578-03-1	96%	1g	2501.73CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0755-5g	3,4-Dichloro-pyridine-2-carboxylic acid	959578-03-1	96%	5g	10091.7CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0755-500mg	3,4-Dichloro-pyridine-2-carboxylic acid	959578-03-1	96%	500mg	1687.6CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0755-250mg	3,4-Dichloro-pyridine-2-carboxylic acid	959578-03-1	96%	250mg	1263.58CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0755-100mg	3,4-Dichloro-pyridine-2-carboxylic acid	959578-03-1	96%	100mg	1060.05CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	69R0755-50mg	3,4-Dichloro-pyridine-2-carboxylic acid	959578-03-1	96%	50mg	831.08CNY	2021-05-07
Fluorochem	231214-250mg	3,4-Dichloropicolinic acid	959578-03-1	95%	250mg	￡67.00	2022-02-28
Fluorochem	231214-1g	3,4-Dichloropicolinic acid	959578-03-1	95%	1g	￡165.00	2022-02-28
TRC	D482310-50mg	3,4-dichloropicolinic Acid	959578-03-1		50mg	$ 50.00	2022-06-05
TRC	D482310-100mg	3,4-dichloropicolinic Acid	959578-03-1		100mg	$ 70.00	2022-06-05

3,4-dichloropyridine-2-carboxylic acid Production Method

Production Method 1

55934-00-4

600-22-6

959578-03-1

Reaction Conditions

1.1 Reagents: Sulfuric acid , Ferrous sulfate , Hydrogen peroxide Solvents: Dichloromethane , Water ; 0 °C; -10 °C; 1 h, -10 °C
1.2 Reagents: Sodium hydroxide Solvents: Methanol , Water ; rt; overnight, rt
1.3 Reagents: Hydrochloric acid ; pH 4 - 5

Reference

: Synthesis method of 3,4-substitutedpyridin-2-carboxylic acid from 3,4-substitutedpyridine via esterification and hydrolysis

, China, , ,

Production Method 2

959578-03-1

Reaction Conditions

Reference

: Preparation of piperidinylpyrazine derivatives as SHP2 inhibitors and use thereof

, World Intellectual Property Organization, , ,

Production Method 3

55934-00-4

959578-03-1

Reaction Conditions

1.1 Reagents: Trimethylolpropane , Butyllithium Solvents: Tetrahydrofuran , Hexane ; -10 °C; 30 min, 0 °C; 0 °C → -78 °C
1.2 2 h, -78 °C
1.3 -78 °C → rt
1.4 Reagents: Ammonium chloride Solvents: Water
1.5 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2

Reference

: Ureido-pyridinecarboxamide derivatives as VEGFR-2 inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 4

55934-00-4

959578-03-1

Reaction Conditions

1.1 Reagents: Piperidine, 2,2,6,6-tetramethyl-, lithium salt (1:1) Solvents: Tetrahydrofuran , Hexane ; 2 h, -78 °C
1.2 -78 °C; -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2

Reference

: Preparation of pyridine derivatives as antitumor agents

, China, , ,

Production Method 5

55934-00-4

959578-03-1

Reaction Conditions

1.1 Reagents: Butyllithium , 2,2,6,6-Tetramethylpiperidine Solvents: Diethyl ether , Hexane ; 30 min, 0 °C; 0 °C → -78 °C
1.2 Solvents: Diethyl ether ; 2 h, -78 °C
1.3 10 min, -78 °C; -78 °C → rt
1.4 Reagents: Ammonium chloride Solvents: Water ; 5 min, rt
1.5 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2

Reference

: Discovery of N-(4-(2-Amino-3-chloropyridin-4-yloxy)-3-fluorophenyl)-4-ethoxy-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (BMS-777607), a Selective and Orally Efficacious Inhibitor of the Met Kinase Superfamily

Schroeder, Gretchen M.; An, Yongmi; Cai, Zhen-Wei; Chen, Xiao-Tao; Clark, Cheryl; et al, Journal of Medicinal Chemistry, 2009, 52(5), 1251-1254

Production Method 6

55934-00-4

959578-03-1

Reaction Conditions

1.1 Reagents: Butyllithium , 2,2,6,6-Tetramethylpiperidine Solvents: Diethyl ether , Hexane ; 30 min, 0 °C; 0 °C → -78 °C
1.2 Solvents: Diethyl ether ; 2 h, -78 °C
1.3 10 min, -78 °C; -78 °C → rt
1.4 Reagents: Ammonium chloride Solvents: Water ; 5 min, rt
1.5 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2

Reference

: Preparation of pyridinone compound as MET kinase inhibitor

, World Intellectual Property Organization, , ,

Production Method 7

55934-00-4

959578-03-1

Reaction Conditions

1.1 Reagents: Butyllithium , 2,2,6,6-Tetramethylpiperidine Solvents: Diethyl ether , Hexane ; 0 °C; 30 min, 0 °C; 0 °C → -78 °C
1.2 Solvents: Diethyl ether ; -78 °C; 2 h, -78 °C
1.3 0.5 h, -78 °C; -78 °C → rt
1.4 Reagents: Ammonium chloride Solvents: Water

Reference